Carbon-fiber-reinforced composites with layer stacking structures are sensitive to delamination crack. To improve the interlaminar properties and further explore the capability of in situ damage monitoring of the laminate, CCF300 and CCF800 carbon fiber pins were selected to fabricate the z-pinned composites. Compared with the control sample, the G IC values of CCF300 and CCF800 z-pinned composites are increased by 398 and 378%, respectively. This indicates that the delamination resistance improvement of the laminates is dominated by the z-pin debonding and pull-outs. The electrical resistance of the laminates was utilized to in situ monitor the crack propagation within the composite laminate. The results show that the presence of the z-pins enhances the sensitivity of damage detection. The Δ R/R 0 of CCF800 z-pinned composite is nearly three times that of the control sample at the moment the crack length reaches 110 mm. Crack length–displacement curves were obtained according to the relationship between Δ R and Δ a , which clearly displayed the steady or stick-slip crack growth of the laminates with or without z-pins, respectively. Visualization of the crack growth process can provide a novel method for the delamination failure analysis of the composite.

In order to prepare polyurethane–polysiloxane block copolymers, α,ω-hydroxyalkyl polysiloxanes with methacrylate side chain and α,ω-bis(2-methyl-3-hydroxypropyl)polymethyl(2-methyl-methylpropanoate) siloxanes, were synthesized and characterized in this study. The syntheses process included hydroxyl protection, hydrosilylation, deprotection, and ring-opening equilibrium reactions. The intermediates and target products were characterized by Fourier transform infrared spectroscopy and 1 H nuclear magnetic resonance methods. The characterization results showed that each step was successfully carried out in all the cases. Then the waterborne polyurethane–polysiloxane block copolymers were prepared via step-growth polymerization. The properties of the block copolymer films were characterized by thermal gravimetric analysis, differential scanning calorimetry, and dynamic thermomechanical analysis methods in detail. The experimental results showed that the block introduction of hydroxyalkyl polysiloxane could reduce the water absorption of waterborne polyurethane from 62 to 11%, and significantly improve the water resistance of polyurethane. With the introduction of polysiloxane, the tensile strength decreased and the elongation at break increased. At the same time, with the increase of the polysiloxane content, the glass transition temperature of the soft segment decreased to −56.4°C and the thermal decomposition temperature increased to 300°C. The results revealed that the introduction of polysiloxane could effectively improve the comprehensive performance of polyurethane–polysiloxane block copolymer films.

Abstract Cemented sand and gravel (CSG) is a new type of dam-building material. Aiming at the cumbersome process and long calculation time of traditional methods to invert the meso-parameters, a mesophase parameter inversion method based on Box-Behnken Design response surface was proposed. By constructing a response surface simulation test scheme with different inversion parameters (elastic modulus of aggregates, mortars and interfaces, and interfacial tensile strength), the stochastic aggregate model is used to complete the numerical simulation of the damage process, and different results are obtained. The equation between the response variable (stress at different loading times) and the independent variable (inversion parameter) was verified, and the rationality of the response model was verified; the action mechanism of mesophase parameters at different stages on the mechanical properties of the specimen was analysed. The test results are brought into the response surface model, and the meso-parameters are obtained by inverse analysis. The stress–strain curve obtained by numerical simulation with this parameter has an error of 1.1% at the peak stress and 3.27% at the peak strain. The accuracy is high, the number of test groups is much smaller than other conventional inversion methods, and has feasibility of application in CSG.

To study the influence of different mixing times on the performance of concrete under vibration mixing and conventional mixing, C40 and C60 are selected in this paper to verify the influence of mixing time of 60, 75, 90, 105, and 120 s on the compressive strength and durability of concrete comparing vibration mixing and common forced mixing. The results show that the early strength of concrete is more significantly improved in 3 and 7 day; the strength with vibration mixing for mixing 105 s in each age is higher than that of conventional mixing at 120 s; under the condition of guaranteed strength, the mixing time of at least 15 s can be reduced. The strength of C40 concrete with vibration mixing has a peak value with the corresponding mixing time of 105 s, and the rapid growth stage of compressive strength is 15 s earlier than that of conventional mixing. For all mixing time, the electric flux of vibrated concrete is significantly smaller than that of forced concrete, and the change rate is generally above 10%; compared with conventional mixing for 120 s, the durability of C40 and C60 concrete increases by 11.8 and 11.1%, respectively, at the time of vibration mixing for 105 s. It was found that under the same mixing time, the compressive strength of concrete with vibration mixing method is higher than that of conventional mixing. In a certain range, the durability of concrete can be improved by prolonging the mixing time.

This article discusses the influence of fiber types, including polyvinyl alcohol (PVA) fiber, polyethylene (PE) fiber, and steel fiber (SF), on the compressive strength, flexural strength, bending toughness, and tensile ductility of lightweight cement-based composites. The fiber dispersion and the microscopic morphology were assessed using fluorescence and scanning electron microscopes. The result showed that the SFs had the best effect in enhancing the compressive and flexural strengths of lightweight cement-based composites, and its compressive and flexural strengths reached 88.9 and 17.6 MPa, respectively. Compared with the PVA and the SFs, the PE fiber had the most significant effect on the ductility of lightweight cement-based composites; the tensile strength and the ultimate tensile strain were 3.29 MPa and 2.56%, respectively, due to a very high bridging capability provided by the PE fiber. A large amount of hydration products adhered to the surface of the PVA fiber, which improved the adhesion between the cement matrix and the PVA fiber and caused the rupture of most of the PVA fiber. Overall, lightweight toughness cement-based composites containing PVA and PE fibers have a good deformability, which can meet the needs of construction and transportation engineering applications.

The cylindrical filament wound composite overwrapped pressure vessels (COPV) with metal liner has been widely used in spaceflight due to their high strength and low weight. After the autofrettage process, the plastic deformation of the metal liner is constrained by composite winding layers, which introduce depressions to the metal liner that causes local buckling. To predict the local buckling of the inner liner with depressions of the pressure vessel after the autofrettage process, a local buckling analysis method for the metal liner of COPV was developed in this article. The finite element method is used to calculate the overall stress distribution in the pressure vessel before and after the autofrettage process, and the influence of local depressions on the buckling is evaluated. The axial buckling of the pressure vessel under external pressure is analyzed. The control equation of the metal liner with depressions is developed, considering the changes in the pressure and the bending moment of the liner depressions and its vicinity during the loading and unloading process. Taking the cylindrical COPV (38 L) with aluminum alloy liner as an example, the effects of liner thickness, liner radius, the thickness-to-diameter ratio, autofrettage pressure, and the length of straight section on the autofrettage process are discussed. The results show that the thickness of the inner liner has the most significant influence on the buckling of the liner, followed by the length of the straight section and the radius of the inner liner, while the autofrettage pressure has the least influence.

As the wind turbine size gets larger, the optimal design of blades, which is a major source of energy for the wind turbines and also the cause of loads, is becoming more important than anything else. Therefore, reducing the load on the blade should be the top priority in designing a blade. In this article, we studied the vibration control of the stiffened wind blades subjected to a wind load with piezoelectric sensors and actuators to mitigate fluctuations in loading and adding damping to the blade. The model is a laminated composite blade with a shear web and the PZT piezomaterial layers embedded on the top and bottom surfaces act as a sensor and actuator, respectively. A uniformly distributed external wind load is assumed over the entire plate surface for simplicity. The first-order shear deformation (FSDT) theory is adopted, and Hamilton’s principle is used to derive the finite element equation of motion. The modal superposition technique and the Newmark- β \beta method are used in numerical analysis to calculate the dynamic response. Using the constant gain negative velocity feedback control algorithm, vibration characteristics and transient responses are compared. Furthermore, vibration control at various locations of the shear webs subjected to an external load is discussed in detail. Through various calculation results performed in this study, this article proposes a method of designing a blade that can reduce the load by actively responding to the external load acting on the wind turbine blade.

To study the influence of basalt fibers on the viscoelastic mechanical properties of asphalt concrete (AC) mixtures, unconfined compressive dynamic modulus tests were performed on styrene–butadiene–styrene (SBS)-modified AC mixtures reinforced with various contents of basalt fibers ranging from 0.2 to 0.5% by weight at five temperatures and six load frequencies, and the dynamic moduli and phase angles of the mixtures were measured. Compared with the test results of the control mixture (with no basalt fibers), the data show that the high-temperature dynamic modulus of the mixtures initially increases and subsequently decreases with increasing fiber content and reaches its maximum value when the basalt fiber content is 0.3%, while the low-temperature dynamic modulus decreases monotonically with increasing fiber content. Furthermore, the phase angle of the mixtures initially decreases and later increases with increasing fiber content and reaches its minimum value when the basalt fiber content is 0.3%. These behaviors indicate that the addition of basalt fiber improves the high-temperature rutting resistance and low-temperature cracking resistance of the SBS-modified AC mixtures. In addition, the results of the wheel rut test exhibit a good correlation with the results of the dynamic modulus test, revealing the reliability of the dynamic modulus test for evaluating the high-temperature rutting resistance of basalt-fiber-reinforced AC mixtures.

Concrete with the addition of polypropylene fibres is more cohesive and has better adhesion, deformability and tightness because the fibres “bind” the concrete matrix together and prevent large pores from forming in the concrete mix and limit the formation and spread of shrinkage cracks. Therefore, it can be assumed that polypropylene fibres affect the effectiveness of the concrete cover as a layer protecting steel bars against corrosion. This article presents the results of tests allowing us to estimate the effect of addition of polypropylene fibres on the reduction of reinforcing bars corrosion in concrete caused by the action of chlorides. Evaluation of the degree of corrosion of the reinforcement was analysed using the electrochemical polarisation galvanostatic pulse technique. The use of such a method allowed for the quantitative estimation of the effect of the addition of polypropylene fibre on the reduction of corrosion activity of the reinforcement in concrete.

Metal-composite laminates and joints are applied in aircraft manufacturing and maintenance (repairing) using aluminum alloys (AA) and glass fiber-reinforced polymer (GFRP). In these applications, drilling has a prominent place due to its vast application in aeronautical structures’ mechanical joints. Thus, this study presents the influence of uncoated carbide drills (85C, 86C, H10N), cutting speeds ( v c = 20, 40, and 60 m min −1 ), and feed rates ( f = 0.05, 0.15, and 0.25 mm rev −1 ) on delamination factor, thrust force (Ft{F}_{\text{t}}), and burr formation in dry drilling metal-composite laminates and joints (AA2024/GFRP/AA2024). Experiments were performed, analyzed, and optimized using the Box–Behnken statistical design. Microscopic digital images for delamination evaluation, piezoelectric dynamometer for thrust force acquisition, and burr analysis were considered. The major finding was that the thrust force during drilling depends significantly on the feed rate. Another significant factor was the influence of the drill type (combined or not with feed rate). In fact, it was verified that the feed rate and the drill type were the most significant parameters on the delamination factor, while the feed rate was the most relevant on thrust force. The cutting speed did not affect significantly thrust force and delamination factor at exit(FdaS)\hspace{.25em}({F}_{{\text{da}}_{\text{S}}}). However, the combination f × v c was significant in delamination factor at entrance (FdaE)\text{ }({F}_{{\text{da}}_{\text{E}}}). Based on the optimized input parameters, they presented lower values for delamination factors (FdaE=1.18{F}_{{\text{da}}_{\text{E}}}=1.18 and FdaS=1.33{F}_{{\text{da}}_{\text{S}}}=\hspace{.25em}1.33) and thrust force (Ft=67.3N{F}_{\text{t}}=67.3\hspace{.5em}\text{N}). These values were obtained by drilling the metal-composite laminates with 85C-tool, 0.05 mm rev −1 feed rate, and 20 m min −1 cutting speed. However, the burrs at the hole output of AA2024 were considered unsatisfactory for this specific condition, which implies additional investigation.